Cas no 57764-46-2 (Benzonitrile,2,6-dihydroxy-)

Benzonitrile,2,6-dihydroxy- Properties

Names and Identifiers

• Benzonitrile,2,6-dihydroxy-
• 2,6-DIHYDROXYBENZONITRILE
• Benzonitrile,2,6-dihydroxy
• EINECS 260-935-7
• 57764-46-2
• NS00033783
• Y14713
• SCHEMBL2285228
• FT-0691475
• 2,6-Dihydroxy-benzonitrile
• CS-0373219
• DTXSID90206453
• 2,6dihydroxybenzonitrile
• Benzonitrile, 2,6-dihydroxy-
• IEQIEHQVSNLTNH-UHFFFAOYSA-N
• MFCD02261932
• +Expand

• MDL： MFCD02261932
• InChIKey： IEQIEHQVSNLTNH-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5NO2/c8-4-5-6(9)2-1-3-7(5)10/h1-3,9-10H
• SMILES： C1=CC(=C(C(=C1)O)C#N)O

Computed Properties

• Exact Mass: 135.03200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 135.032028402g/mol
• Heavy Atom Count: 10
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• LogP: 0.96948
• PSA: 64.25000

Benzonitrile,2,6-dihydroxy- Security Information

• Safety Instruction： 26-36/37/39
• Hazardous Material transportation number：UN 3276
• Risk Phrases： 20/21/22-36/37/38

Benzonitrile,2,6-dihydroxy- Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%